Cas no 2228273-65-0 (3-(3-ethylphenyl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(3-ethylphenyl)-1,1,1-trifluoropropan-2-one
• CAS No: 2228273-65-0
• MF: C₁₁H₁₁F₃O
• MW: 216.199653863907
• CID: 5897106
• PubChem ID: 165677559
• Update Time: 2023-12-27

3-(3-ethylphenyl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethylphenyl)-1,1,1-trifluoropropan-2-one
• EN300-1974648
• 2228273-65-0

• Inchi： 1S/C11H11F3O/c1-2-8-4-3-5-9(6-8)7-10(15)11(12,13)14/h3-6H,2,7H2,1H3
• InChI Key： LMZVQWMRDFRBNF-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC=C(CC)C=1)=O)(F)F

Computed Properties

• Exact Mass: 216.07619946g/mol
• Monoisotopic Mass: 216.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų